Cas no 1980075-08-8 (3-Bromo-2-nitro-5-(trifluoromethyl)aniline)

• Product Name: 3-Bromo-2-nitro-5-(trifluoromethyl)aniline
• CAS No: 1980075-08-8
• MF: C₇H₄BrF₃N₂O₂
• MW: 285.018071174622
• CID: 5522304
• Update Time: 2025-11-01

3-Bromo-2-nitro-5-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-bromo-4-nitrobenzotrifluoride
• 3-Bromo-2-nitro-5-(trifluoromethyl)aniline

• Inchi： 1S/C7H4BrF3N2O2/c8-4-1-3(7(9,10)11)2-5(12)6(4)13(14)15/h1-2H,12H2
• InChI Key： XFJISSTUEJKWTJ-UHFFFAOYSA-N
• SMILES： C1(N)=CC(C(F)(F)F)=CC(Br)=C1[N+]([O-])=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3-Bromo-2-nitro-5-(trifluoromethyl)aniline

Introduction to 3-Bromo-2-nitro-5-(trifluoromethyl)aniline (CAS No. 1980075-08-8)

3-Bromo-2-nitro-5-(trifluoromethyl)aniline (CAS No. 1980075-08-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and electronic properties. This compound, featuring a bromine substituent, a nitro group, and a trifluoromethyl group on a benzene ring, exhibits a rich reactivity profile that makes it a valuable intermediate in the synthesis of various biologically active molecules and advanced materials.

The structural motif of 3-bromo-2-nitro-5-(trifluoromethyl)aniline is highly versatile, allowing for further functionalization through nucleophilic aromatic substitution, cross-coupling reactions, and other transformations. These properties have positioned it as a key building block in the development of novel pharmaceuticals, agrochemicals, and functional dyes. The presence of the nitro group not only imparts electron-withdrawing effects but also serves as a handle for reduction to amino groups or further derivatization, while the trifluoromethyl group enhances lipophilicity and metabolic stability in drug candidates.

In recent years, there has been growing interest in the applications of halogenated aromatic compounds like 3-bromo-2-nitro-5-(trifluoromethyl)aniline in medicinal chemistry. The bromine atom, in particular, facilitates palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, enabling the construction of complex heterocyclic scaffolds. These reactions are pivotal in the synthesis of small-molecule inhibitors targeting various disease pathways.

One notable area where 3-bromo-2-nitro-5-(trifluoromethyl)aniline has found utility is in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently implicated in cancer and inflammatory diseases. By serving as a precursor for more sophisticated molecules, this compound contributes to the design of potent and selective kinase inhibitors. For instance, derivatives of 3-bromo-2-nitro-5-(trifluoromethyl)aniline have been explored as inhibitors of tyrosine kinases, with modifications aimed at optimizing binding affinity and reducing off-target effects.

The trifluoromethyl group is particularly noteworthy for its ability to modulate pharmacokinetic properties such as solubility, permeability, and metabolic stability. This feature has been leveraged in the design of next-generation drug candidates where improved bioavailability and reduced clearance are desirable. Additionally, the nitro group can be converted into an amine via reduction, providing access to anilines that serve as pharmacophores in their own right or precursors for further elaboration.

Recent advancements in computational chemistry have also highlighted the potential of 3-bromo-2-nitro-5-(trifluoromethyl)aniline as a scaffold for drug discovery. Molecular modeling studies have demonstrated its suitability for binding to specific protein targets by tuning electronic distributions through substituent effects. These studies often involve density functional theory (DFT) calculations to predict energy landscapes and optimize molecular interactions.

Another emerging application lies in the field of organic electronics. The electron-withdrawing nature of both the nitro and trifluoromethyl groups makes 3-bromo-2-nitro-5-(trifluoromethyl)aniline a candidate for use in charge transport materials. Its halogenated structure allows for further polymerization or conjugation with other units to create semiconducting polymers with tailored optoelectronic properties. Such materials are essential for applications ranging from organic light-emitting diodes (OLEDs) to photovoltaic cells.

The synthesis of 3-bromo-2-nitro-5-(trifluoromethyl)aniline itself is an intriguing challenge that showcases modern synthetic methodologies. Traditional approaches often involve nitration followed by bromination or halogen exchange reactions under controlled conditions. However, recent reports have explored greener alternatives using catalytic systems that minimize waste and improve yields. These methods align with broader trends toward sustainable chemistry practices within the pharmaceutical industry.

In conclusion, 3-bromo-2-nitro-5-(trifluoromethyl)aniline (CAS No. 1980075-08-8) represents a multifaceted compound with broad utility across multiple scientific disciplines. Its unique structural features enable diverse synthetic pathways and functional applications, making it indispensable in both academic research and industrial settings. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play an increasingly pivotal role in advancing chemical biology and materials science.